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Compound Name: 15S-Hepe

CAS No.: 86282-92-0

Cat. No.: B163520

Get Quote

Abstract & Biological Context
15(S)-Hydroxyeicosapentaenoic acid (15(S)-HEPE) is a bioactive lipid mediator derived from

the oxidation of eicosapentaenoic acid (EPA) by 15-lipoxygenase (15-LOX).[1][2] Unlike its

arachidonic acid-derived counterpart (15-HETE), 15(S)-HEPE is increasingly recognized for its

potent anti-inflammatory and pro-resolving properties, serving as a precursor to the E-series

resolvins.[1][2]

Accurate quantification of 15(S)-HEPE in biological matrices (plasma, serum, tissue

homogenates) is challenging due to its low physiological abundance (picogram/mL range) and

structural similarity to other monohydroxy fatty acids.[1][2] While LC-MS/MS is the gold

standard for absolute specificity, modern Competitive Enzyme-Linked Immunosorbent Assays

(ELISA) offer a scalable, cost-effective alternative for high-throughput screening, provided that

rigorous sample extraction and validation protocols are followed.[2]

This guide details the detection limits, sensitivity, and critical workflow requirements for

quantifying 15(S)-HEPE using competitive ELISA platforms.
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Technical Specifications & Performance Metrics
The following data represents typical performance characteristics for high-quality commercial

15(S)-HEPE competitive ELISA kits (e.g., specific assays from specialized lipid vendors).

Table 1: Typical Performance Characteristics
Parameter Specification Notes

Assay Type
Competitive Enzyme

Immunoassay

Analyte competes with tracer

for antibody binding.[1][2][3]

Detection Limit (LOD) ~150 - 300 pg/mL
Defined as 80% B/B₀

(Binding/Max Binding).[1][2]

Quantitation Limit (LLOQ) ~500 pg/mL
Lowest concentration with CV

< 20%.[1][2]

Dynamic Range 0.5 – 50 ng/mL
Log-linear range of the

standard curve.[2]

Specificity (Cross-Reactivity)

15(S)-HEPE: 100%15(S)-

HETE: < 1.0%EPA: < 0.01%5-

HEPE: < 0.1%

Critical: High specificity is

required to distinguish from the

abundant 15-HETE.[1][2]

Intra-Assay Precision CV < 10%
Repeatability within a single

plate.[2]

Inter-Assay Precision CV < 15%
Reproducibility across different

days/lots.

Sample Volume 50 - 100 µL
Per well (purified/extracted

sample recommended).

Biological Pathway & Assay Principle[2]
Biosynthetic Pathway
15(S)-HEPE is generated when 15-Lipoxygenase acts on EPA, often upregulated during

inflammation resolution.[1][2]
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Figure 1: Biosynthetic pathway of 15(S)-HEPE from EPA.[1][2] The analyte serves as a stable

marker for the EPA-mediated anti-inflammatory cascade.

Competitive ELISA Principle
Unlike "Sandwich" ELISAs used for large proteins, small lipids like 15(S)-HEPE cannot bind

two antibodies simultaneously.[1][2]

Competition: The well is pre-coated with a capture antibody (e.g., Mouse anti-Rabbit IgG).[2]

A specific Anti-15(S)-HEPE antibody is added.[1][2]

The Race: Free 15(S)-HEPE (from your sample) and an Enzyme-Linked 15(S)-HEPE Tracer

(Acetylcholinesterase or HRP conjugate) compete for the limited antibody binding sites.[1][2]

Inverse Relationship:

High Sample 15-HEPE → Blocks Tracer binding → Low Signal.

Low Sample 15-HEPE → Max Tracer binding → High Signal.[2]

Critical Protocol: Sample Extraction
STOP: Do not run plasma or tissue homogenates directly. Lipids are bound to albumin and

other proteins in biological matrices, which mask the epitope and cause massive interference.

[2] Extraction is mandatory for accurate quantitation.

Protocol A: Solid Phase Extraction (SPE) - Gold
Standard
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Reagents: C18 SPE Columns (e.g., 200 mg), Methanol, Acidified Water (pH 3.5).[1][2]

Sample Prep: Dilute 500 µL plasma/tissue homogenate with 500 µL acidified water (pH 3.5)

to protonate the lipids (improves binding to C18).[1][2]

Column Conditioning: Rinse C18 column with 2 mL Methanol followed by 2 mL water.

Loading: Apply sample to the column.[2] Gravity flow or low vacuum.[2]

Wash: Wash with 2 mL water to remove salts and proteins.[2]

Wash: Wash with 2 mL 15% Methanol/Water to remove polar interferences.[2]

Elution: Elute 15(S)-HEPE with 2 mL Methyl Formate or Methanol.

Drying: Evaporate solvent under a stream of Nitrogen gas (N₂) or vacuum centrifuge.[2] Do

not use heat >37°C.

Reconstitution: Dissolve the residue in the kit's Assay Buffer (e.g., 100-200 µL) immediately

before plating.

Protocol B: Liquid-Liquid Extraction (Alternative)
Use if SPE is unavailable, though recovery is more variable.[1][2]

Add 2 volumes of ice-cold Methanol to 1 volume of sample. Vortex.

Centrifuge at 10,000 x g for 10 min to precipitate proteins.

Collect supernatant.[2]

Acidify to pH 3.5.[2]

Extract 3x with organic solvent (e.g., Ethyl Acetate or Chloroform).[2]

Pool organic layers, dry under Nitrogen, and reconstitute.[2]

Assay Workflow Diagram
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Figure 2: Step-by-step workflow for Competitive ELISA. Note that Tracer and Antibody are often

added simultaneously.[2]

Data Analysis & Validation
Calculation of Results
Because this is a competitive assay, the data must be linearized.

Calculate %B/B₀:

Curve Fitting: Plot %B/B₀ (y-axis) vs. Log [Concentration] (x-axis).

Regression: Use a 4-Parameter Logistic (4-PL) curve fit.[1][2] Do not use linear regression.

Validating Recovery
To ensure your extraction method isn't losing the analyte:

Spike-and-Recovery: Spike a known amount of 15(S)-HEPE standard into a "null" matrix

(e.g., PBS or charcoal-stripped plasma) before extraction.[1][2]

Target Recovery: 80% - 120%. If < 50%, re-optimize the extraction pH or solvent choice.[2]

Troubleshooting Guide
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Issue Probable Cause Corrective Action

High Background (Low B/B₀) Incomplete washing
Increase wash steps to 5-6

times; use automated washer.

Low Sensitivity (Flat Curve)
Old reagents or Tracer

degradation

Tracers are unstable.[1][2]

Reconstitute fresh. Store

-80°C.

"Drift" across plate Temperature gradients

Incubate on an orbital shaker

(300-500 rpm) to ensure

equilibrium.

Samples read > Max Standard Concentration too high
Dilute extracted sample 1:10 or

1:100 in Assay Buffer.

Samples read < Min Standard Matrix interference
Proteins remaining in sample.

Re-extract using SPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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